Cas no 85213-22-5 (2-Acetyl-1-pyrroline, ~10% w/w in Toluene)

2-Acetyl-1-pyrroline (~10% w/w in Toluene) is a high-purity flavor compound widely recognized for its role as a key aroma contributor in foods such as jasmine rice, popcorn, and bread crust. The solution in toluene ensures stability and ease of handling for precise dosage in flavor and fragrance applications. Its low odor threshold and potent sensory impact make it valuable for enhancing or replicating natural aromas in food science and industrial formulations. The ~10% w/w concentration provides flexibility for dilution while maintaining consistency in research and production. Suitable for analytical and synthetic applications, this product is stored under inert conditions to preserve quality.
2-Acetyl-1-pyrroline, ~10% w/w in Toluene structure
85213-22-5 structure
Product Name:2-Acetyl-1-pyrroline, ~10% w/w in Toluene
CAS No:85213-22-5
MF:C6H9NO
MW:111.141761541367
CID:720458
Update Time:2025-06-08

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dihydro-2H-pyrrol-5-yl)ethanone
    • 1-​(3,​4-​Dihydro-​2H-​pyrrol-​5-​yl)​ethanone
    • 2-Acetyl-1-pyrroline
    • Ethanone, 1-(3,4-dihydro-2H-pyrrol-5-yl)- (9CI)
    • Ethanone,1-(3,4-dihydro-2H-pyrrol-5-yl)-
    • 1-(4,5-dihydro-3H-pyrrol-2-yl)ethanone
    • 2-acetyl-1-pyrrolidine
    • 2-acetyl-4,5-dihydro-3H-pyrrole
    • ETHANONE,1-(3,4-DIHYDRO-2H-PYRROL-5-YL)
    • 1-(3,4-Dihydro-2H-pyrrol-5-yl)ethanone (ACI)
    • 2-Acetyl-1-pyrroline, ~10% w/w in Toluene
    • MDL： MFCD09864890
    • Inchi： 1S/C6H9NO/c1-5(8)6-3-2-4-7-6/h2-4H2,1H3
    • InChI Key： DQBQWWSFRPLIAX-UHFFFAOYSA-N
    • SMILES： O=C(C)C1CCCN=1

Computed Properties

  • Exact Mass: 111.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 182.9±23.0 ºC (760 Torr),
  • Flash Point: 66.2±28.0 ºC,
  • Solubility: Dissolution (42 g/l) (25 º C),
  • PSA: 29.43000
  • LogP: 0.24580

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Pricemore >>

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2-Acetyl-1-pyrroline, ~10% w/w in Toluene Production Method

Production Method 1

184153-60-4 184153-60-4
85213-22-5 85213-22-5
Reaction Conditions
1.1 Catalysts: Penicillin amidase Solvents: Ethanol
Reference
Penicillin Acylase-Mediated Synthesis of 2-Acetyl-1-pyrroline and of 2-Propionyl-1-pyrroline, Key Roast-Smelling Odorants in Food. Inclusion Complexes with β-Cyclodextrin and Their NMR and MS Characterization
Favino, Tito Fabrizio; Fronza, Giovanni; Fuganti, Claudio; Fuganti, Daniela; Grasselli, Piero; et al, Journal of Organic Chemistry, 1996, 61(25), 8975-8979

Production Method 2

60026-20-2 60026-20-2
85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: Oxygen
Reference
New and Convenient Syntheses of the Important Roasty, Popcorn-like Smelling Food Aroma Compounds 2-Acetyl-1-pyrroline and 2-Acetyltetrahydropyridine from Their Corresponding Cyclic α-Amino Acids
Hofmann, Thomas; Schieberle, Peter, Journal of Agricultural and Food Chemistry, 1998, 46(2), 616-619

Production Method 3

1192-29-6 1192-29-6
85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Selenium dioxide Solvents: Dichloromethane ;  30 min, rt
1.2 Solvents: Dichloromethane ;  rt; 9 h, rt
1.3 Reagents: Triphenylphosphine ;  0 °C; 12 h, 0 °C
Reference
A general method for the synthesis of the most powerful naturally occurring Maillard flavors
Fuganti, Claudio; Gatti, Francesco G.; Serra, Stefano, Tetrahedron, 2007, 63(22), 4762-4767

Production Method 4

90427-71-7 90427-71-7
85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7.4; 30 min, rt
Reference
Efficient analysis of 2-acetyl-1-pyrroline in foods using a novel derivatization strategy and LC-MS/MS
Jost, Tobias ; Heymann, Thomas; Glomb, Marcus A., Journal of Agricultural and Food Chemistry, 2019, 67(10), 3046-3054

Production Method 5

92012-22-1 92012-22-1
85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Oxygen Solvents: Water ;  1 h, neutralized, rt
Reference
New short and general synthesis of three key Maillard flavour compounds: 2-Acetyl-1-pyrroline, 6-acetyl-1,2,3,4-tetrahydropyridine and 5-acetyl-2,3-dihydro-4H-1,4-thiazine
Deblander, Jurgen; Van Aeken, Sam; Adams, An; De Kimpe, Norbert; Abbaspour Tehrani, Kourosch, Food Chemistry, 2015, 168, 327-331

Production Method 6

85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Diethyl ether
Reference
Preparation of 2-acyl-1-azacycloalkenes having bread aromas by aza-Wittig reaction of azidodiketones.
, Germany, , ,

Production Method 7

874181-67-6 874181-67-6
85213-22-5 85213-22-5
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  rt; 45 min, rt
Reference
An expeditious, high-yielding construction of the food aroma compounds 6-acetyl-1,2,3,4-tetrahydropyridine and 2-acetyl-1-pyrroline
Harrison, Tyler J.; Dake, Gregory R., Journal of Organic Chemistry, 2005, 70(26), 10872-10874

Production Method 8

85213-22-5 85213-22-5
Reaction Conditions
Reference
Stabilization of the potent odorant 2-acetyl-1-pyrroline and structural analogues by complexation with zinc halides
Fang, Ming-Chih; Cadwallader, Keith R., Journal of Agricultural and Food Chemistry, 2014, 62(35), 8808-8813

Production Method 9

78-98-8 78-98-8
2906-39-0 2906-39-0
85213-22-5 85213-22-5
Reaction Conditions
1.1 Solvents: Water ;  30 min, pH 7.2, 25 °C
Reference
Δ1-Pyrroline-5-carboxylic Acid Formed by Proline Dehydrogenase from the Bacillus subtilis ssp. natto Expressed in Escherichia coli as a Precursor for 2-Acetyl-1-pyrroline
Huang, Tzou-Chi; Huang, Yi-Wen; Hung, Hui-Ju; Ho, Chi-Tang; Wu, Mei-Li, Journal of Agricultural and Food Chemistry, 2007, 55(13), 5097-5102

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Raw materials

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Preparation Products

2-Acetyl-1-pyrroline, ~10% w/w in Toluene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:85213-22-5)2-Acetyl-1-pyrroline
Order Number:LE15989
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85213-22-5)2-Acetyl-1-pyrroline
LE15989
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email